Cas no 89692-81-9 (1,3-dichloro-5-methyl-2-nitro-benzene)

• Product Name: 1,3-dichloro-5-methyl-2-nitro-benzene
• CAS No: 89692-81-9
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD22648298
• CID: 2440051
• PubChem ID: 14898481
• Update Time: 2024-10-26

1,3-dichloro-5-methyl-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-nitrotoluene
• 3,5-dichloro-4-nitro-toluene
• 1,3-dichloro-5-methyl-2-nitrobenzene
• CL9110
• 1,3-Dichloro-5-methyl-2-nitrobenzene (ACI)
• Toluene, 3,5-dichloro-4-nitro- (7CI)
• 1,3-dichloro-5-methyl-2-nitro-benzene
• MFCD22648298
• SCHEMBL9495799
• AKOS027339573
• SY244033
• DB-193573
• CS-0061217
• 89692-81-9
• AS-46210

• MDL： MFCD22648298
• Inchi： 1S/C7H5Cl2NO2/c1-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3
• InChI Key： POAILBXQTJDSFV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Cl)=CC(C)=CC=1Cl)=O

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes